Cas no 1185304-61-3 (4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride)

4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride is a specialized organic compound featuring an aniline core substituted with a trifluoromethyl group and a 2-ethoxyethoxy side chain, further stabilized as a hydrochloride salt. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis. The 2-ethoxyethoxy moiety improves solubility and bioavailability, facilitating its use in reaction intermediates. The hydrochloride form ensures better stability and handling. This compound is particularly useful in the development of bioactive molecules, offering precise reactivity for coupling reactions or as a building block in medicinal chemistry. Its structural features make it suitable for applications requiring controlled functionalization and enhanced metabolic stability.
4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride structure
1185304-61-3 structure
Product Name:4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride
CAS No:1185304-61-3
MF:C11H15ClF3NO2
MW:285.690512895584
CID:3046305
PubChem ID:46735579
Update Time:2025-07-02

4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)anilinehydrochloride
    • 4-(2-ETHOXYETHOXY)-3-(TRIFLUOROMETHYL)ANILINE
    • 4-(2-ETHOXYETHOXY)-3-(TRIFLUOROMETHYL)ANILINE HYDROCHLORIDE
    • AKOS015846728
    • 1185304-61-3
    • 4-(2-ethoxyethoxy)-3-(trifluoromethyl)aniline;hydrochloride
    • 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride
    • Inchi: 1S/C11H14F3NO2.ClH/c1-2-16-5-6-17-10-4-3-8(15)7-9(10)11(12,13)14;/h3-4,7H,2,5-6,15H2,1H3;1H
    • InChI Key: KJKBDWQROXIDKA-UHFFFAOYSA-N
    • SMILES: C(C1C=C(N)C=CC=1OCCOCC)(F)(F)F.Cl

Computed Properties

  • Exact Mass: 285.0743409g/mol
  • Monoisotopic Mass: 285.0743409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
022488-500mg
4-(2-Ethoxyethoxy)-3-(trifluoromethyl)anilinehydrochloride
1185304-61-3
500mg
3332CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
022488-500mg
4-(2-Ethoxyethoxy)-3-(trifluoromethyl)anilinehydrochloride
1185304-61-3
500mg
3332.0CNY 2021-07-10
TRC
E938585-5mg
4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride
1185304-61-3
5mg
$ 50.00 2022-06-02
TRC
E938585-10mg
4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride
1185304-61-3
10mg
$ 65.00 2022-06-02
TRC
E938585-50mg
4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride
1185304-61-3
50mg
$ 115.00 2022-06-02

4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride Related Literature

Additional information on 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride

Introduction to 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride (CAS No. 1185304-61-3)

4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185304-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its complex structural framework, which includes an ethoxyethoxy side chain and a trifluoromethyl group. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride consists of a benzene ring substituted with an aniline group at the 3-position and a 2-ethoxyethoxy group at the 4-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the ethoxyethoxy moiety introduces polarity and solubility characteristics that can influence its pharmacokinetic behavior. These structural attributes make it a promising candidate for further investigation in various pharmaceutical applications.

In recent years, there has been growing interest in developing new chemical entities with enhanced efficacy and reduced side effects. The compound 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in these pathological conditions. The trifluoromethyl group, in particular, has been shown to improve binding affinity and metabolic resistance, attributes that are highly valued in drug development.

One of the most compelling aspects of 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride is its versatility in serving as a scaffold for further chemical modifications. Researchers have explored various derivatives of this compound to optimize its pharmacological profile. For instance, modifications at the amine group or the ethoxyethoxy side chain have led to compounds with improved solubility and target specificity. These findings highlight the importance of structural diversity in drug discovery and underscore the potential of 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride as a starting point for developing novel therapeutics.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form also facilitates easier handling and storage, which are crucial considerations in industrial-scale production. The compound's solubility profile in both aqueous and organic solvents further broadens its applicability in synthetic chemistry and drug formulation processes.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed using 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride to identify its binding interactions with biological targets such as enzymes and receptors. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent analogs. The integration of computational methods with experimental validation has accelerated the discovery process and increased the likelihood of identifying lead compounds with therapeutic potential.

The synthesis of 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The optimization of these synthetic routes is essential for achieving high yields and purity levels, which are critical for pharmaceutical applications.

As research continues to uncover new therapeutic targets, compounds like 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride will play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for designing molecules with tailored properties that can address unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications that benefit patients worldwide.

The future prospects for 4-(2-Ethoxyethoxy)-3-(trifluoromethyl)aniline Hydrochloride are promising, with ongoing studies focusing on its pharmacological effects, toxicological profile, and potential clinical uses. As more data becomes available, this compound may emerge as a key player in next-generation therapies targeting various diseases. The continued exploration of its derivatives will further expand its therapeutic potential and solidify its place as an important chemical entity in medicinal chemistry.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm